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molecular formula C12H10N2O5 B8658187 Ethyl 3-(5-cyano-2-nitrophenyl)-2-oxopropanoate

Ethyl 3-(5-cyano-2-nitrophenyl)-2-oxopropanoate

Cat. No. B8658187
M. Wt: 262.22 g/mol
InChI Key: WBVPBHUKCRDTRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07629376B2

Procedure details

Add to 1.2 g 3-(5-cyano-2-nitrophenyl)-2-oxopropionic acid ethyl ester 2 (m=0) in EtOH (40 mL), 10% Pd/C (0.40 g) and stir under a hydrogen atmosphere until the theoretical amount of hydrogen is absorbed. Filter the mixture and concentrate the filtrate to afford 1.1 g of crude product. Purify by chromatography on SiO2 eluting with CH2Cl2. Concentrate the desired fractions and vacuum dry the residue over night (40° C.) to provide the title compound (0.5 g) as white crystals, Rf=0.9 (silica gel, 10% MeOH/CH2Cl2).
Name
3-(5-cyano-2-nitrophenyl)-2-oxopropionic acid ethyl ester
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
EtOH
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
0.4 g
Type
catalyst
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:19])[C:5](=O)[CH2:6][C:7]1[CH:12]=[C:11]([C:13]#[N:14])[CH:10]=[CH:9][C:8]=1[N+:15]([O-])=O)[CH3:2].[H][H]>CCO.[Pd]>[CH2:1]([O:3][C:4]([C:5]1[NH:15][C:8]2[C:7]([CH:6]=1)=[CH:12][C:11]([C:13]#[N:14])=[CH:10][CH:9]=2)=[O:19])[CH3:2]

Inputs

Step One
Name
3-(5-cyano-2-nitrophenyl)-2-oxopropionic acid ethyl ester
Quantity
1.2 g
Type
reactant
Smiles
C(C)OC(C(CC1=C(C=CC(=C1)C#N)[N+](=O)[O-])=O)=O
Name
EtOH
Quantity
40 mL
Type
solvent
Smiles
CCO
Name
Pd/C
Quantity
0.4 g
Type
catalyst
Smiles
[Pd]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is absorbed
FILTRATION
Type
FILTRATION
Details
Filter the mixture
CONCENTRATION
Type
CONCENTRATION
Details
concentrate the filtrate
CUSTOM
Type
CUSTOM
Details
to afford 1.1 g of crude product
CUSTOM
Type
CUSTOM
Details
Purify by chromatography on SiO2 eluting with CH2Cl2
CONCENTRATION
Type
CONCENTRATION
Details
Concentrate the desired fractions and vacuum
CUSTOM
Type
CUSTOM
Details
dry the residue over night (40° C.)

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC(=O)C=1NC2=CC=C(C=C2C1)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 0.5 g
YIELD: CALCULATEDPERCENTYIELD 51%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.